2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 3,6,7-trimethyl-2H-1,4-benzodioxine-3-carboxylic acid
• InChI: InChI=1S/C12H14O4/c1-7-4-9-10(5-8(7)2)16-12(3,6-15-9)11(13)14/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key: HBKBQAODSOQVHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(CO2)(C)C(=O)O

Description

2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is a methylated derivative of the 1,4-benzodioxine scaffold, characterized by three methyl substituents at positions 2, 6, and 5. The core structure consists of a bicyclic benzodioxine ring fused with a carboxylic acid group at the 2-position. Methyl groups at the 6 and 7 positions likely enhance steric and electronic effects, influencing solubility, metabolic stability, and receptor interactions compared to non-methylated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid typically involves the reaction of appropriate precursors under specific conditions. One common method involves the cyclization of a suitable precursor in the presence of a catalyst. The reaction conditions often include the use of solvents such as methanol or ethanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce certain functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially changing the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary but often involve specific temperatures, solvents, and catalysts to achieve the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of products depending on the nucleophile used.

Scientific Research Applications

2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It may be used in studies involving enzyme interactions or as a probe for biological pathways.

Industry: It can be used in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which 2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Key Observations:

• Lipophilicity : The trimethyl derivative is significantly more lipophilic than the parent compound (C₉H₈O₄), which may enhance membrane permeability but reduce aqueous solubility .
• Chiral Purity : Methylation at the 2-position (as in 2-methyl derivatives) facilitates high enantiomeric purity (>99% e.e.) via enzymatic resolution, a critical factor for pharmaceutical intermediates .

Biological Activity

2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is an organic compound characterized by its unique benzodioxine ring structure. This compound has garnered attention in scientific research due to its potential biological activities, including anti-inflammatory and anticancer properties. This article reviews the biological activity of this compound, synthesizing data from various studies and highlighting its mechanisms of action.

The chemical properties of 2,6,7-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid are summarized in the following table:

Property	Value
Molecular Formula	C12H14O4
Molecular Weight	222.24 g/mol
IUPAC Name	3,6,7-trimethyl-2H-1,4-benzodioxine-3-carboxylic acid
InChI Key	HBKBQAODSOQVHV-UHFFFAOYSA-N
Canonical SMILES	CC1=CC2=C(C=C1C)OC(CO2)(C)C(=O)O

The biological activity of 2,6,7-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is primarily attributed to its interactions with specific molecular targets within cells. These targets include enzymes and receptors involved in various metabolic pathways. The compound's structure allows it to bind effectively to these targets, modulating their activity and influencing biological processes.

Anti-inflammatory Effects

Research indicates that derivatives of benzodioxane compounds exhibit notable anti-inflammatory properties. In a study by Idris et al. (2022), it was demonstrated that certain benzodioxane derivatives could inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory responses .

Anticancer Properties

Several studies have highlighted the anticancer potential of benzodioxane compounds. For instance, a series of synthesized benzodioxane derivatives were tested against various cancer cell lines. Results showed that these compounds could induce apoptosis in cancer cells while sparing normal cells . The specific mechanisms involved include the inhibition of cell proliferation and induction of cell cycle arrest.

Case Studies

• Study on Anti-inflammatory Activity
  • Objective : To evaluate the anti-inflammatory effects of 2,6,7-trimethyl-2,3-dihydro-1,4-benzodioxine derivatives.
  • Methodology : In vitro assays were conducted using human macrophage cell lines treated with lipopolysaccharide (LPS) to induce inflammation. The compounds were administered at varying concentrations.
  • Results : Significant reductions in TNF-alpha and IL-6 levels were observed at higher concentrations (p < 0.05), indicating strong anti-inflammatory effects.
• Study on Anticancer Activity
  • Objective : To assess the cytotoxic effects of 2,6,7-trimethyl-2,3-dihydro-1,4-benzodioxine against prostate cancer cells.
  • Methodology : Prostate cancer cell lines were treated with different concentrations of the compound over 48 hours.
  • Results : The compound exhibited IC50 values ranging from 10 to 30 µM across different cell lines. Flow cytometry analysis indicated increased apoptosis rates in treated cells compared to controls.

Comparative Analysis

When comparing 2,6,7-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid with similar compounds like 1,4-benzodioxane derivatives and other benzodiazepines, it is evident that while they share structural similarities, their biological activities can differ significantly due to variations in functional groups and molecular interactions.

Compound	Biological Activity	Mechanism
2,6,7-Trimethyl-2,3-dihydro... acid	Anti-inflammatory; Anticancer	Enzyme inhibition; Apoptosis induction
1,4-Benzodioxane derivatives	Moderate anti-inflammatory	COX inhibition
Benzodiazepines	Sedative; Anxiolytic	GABA receptor modulation